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Compound of Interest

Compound Name: Ferulic Acid-d3

Cat. No.: B562599 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Ferulic Acid-d3. This procedure is designed for researchers, scientists, and drug

development professionals to ensure safe handling and compliance with standard laboratory

waste management protocols.

Immediate Safety and Hazard Information
Ferulic Acid-d3, like its non-deuterated counterpart, is classified as a hazardous chemical. The

primary hazards are associated with its irritant properties. All waste containing this compound,

including pure substance, solutions, and contaminated materials, must be treated as

hazardous waste.[1]

Key Hazards:

Skin Irritation: Causes skin irritation.[2][3][4]

Eye Irritation: Causes serious eye irritation.[2]

Respiratory Irritation: May cause respiratory irritation.

Special Considerations for Deuterated Compounds: The primary challenge in handling

deuterated compounds is their susceptibility to isotopic exchange with atmospheric moisture

(hydrogen-deuterium exchange). While this does not change the chemical hazard classification

for disposal, it is crucial to handle the material in a way that maintains isotopic integrity if the

waste is being collected for any form of recovery or analysis. For standard disposal, the main

focus remains on chemical safety. Always handle under dry conditions where possible.
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Personal Protective Equipment (PPE): When handling Ferulic Acid-d3 for disposal, the

following PPE is mandatory:

Eye Protection: Wear tightly fitting safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves.

Body Protection: Use a lab coat or other protective clothing to prevent skin exposure.

Respiratory Protection: If handling as a powder or creating aerosols, use in a well-ventilated

area, preferably a chemical fume hood.

Hazard and Disposal Data Summary
The following table summarizes key quantitative and qualitative data for Ferulic Acid, which

should be considered applicable to Ferulic Acid-d3 for disposal purposes.

Parameter Value / Classification Source

GHS Hazard Statements H315: Causes skin irritation

H319: Causes serious eye

irritation

H335: May cause respiratory

irritation

Hazard Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Disposal Classification Hazardous Waste

Waste Properties HP 4: Irritant

HP 5: Specific Target Organ

Toxicity

Incompatible Materials Strong oxidizing agents

Disposal Workflow
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The logical flow for the proper disposal of Ferulic Acid-d3 is outlined in the diagram below.

This process ensures that the waste is correctly identified, contained, and managed according

to institutional and regulatory standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

